4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-bromophenyl)-2-[(4-methoxyphenyl)methylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C18H18BrNO4/c1-24-15-8-2-12(3-9-15)11-20-16(18(22)23)10-17(21)13-4-6-14(19)7-5-13/h2-9,16,20H,10-11H2,1H3,(H,22,23)
• InChI Key: TWCOTRAOVBMTGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(CC(=O)C2=CC=C(C=C2)Br)C(=O)O
• Molecular Formula: C18H18BrNO4
• Molecular Weight: 392.2 g/mol
• CAS No.: 1042766-80-2

Description

The compound “4-METHOXYBENZYL N-(4-BROMOPHENYL)CARBAMATE” has a linear formula of C15H14BrNO3 and a molecular weight of 336.188. Another related compound is “4-Bromo-N-(4-methoxybenzyl)aniline” with a molecular formula of C14H14BrNO and a molecular weight of 292.176.

Molecular Structure Analysis

The molecular structure of “4-Bromo-N-(4-methoxybenzyl)aniline” is represented by the SMILES string: COC1=CC=C(C=C1)CNC2=CC=C(C=C2)Br.

Physical and Chemical Properties Analysis

The compound “4-Bromo-N-(4-methoxybenzyl)aniline” is a solid with a molecular weight of 292.18 g/mol. It’s soluble in dioxane.

Scientific Research Applications

Antioxidant Properties

One significant area of research involving compounds related to 4-(4-Bromophenyl)-2-((4-methoxybenzyl)amino)-4-oxobutanoic acid is their antioxidant properties. A study by Li et al. (2012) discovered new nitrogen-containing bromophenols from the marine red alga Rhodomela confervoides, which demonstrated potent scavenging activity against radicals. These compounds were suggested to have potential applications in food and pharmaceutical fields as natural antioxidants (Li, Li, Gloer, & Wang, 2012).

Surfactant Synthesis

Another application is in the synthesis of novel surfactants. Chen, Hu, and Fu (2013) synthesized a new surfactant containing a benzene spacer and studied its properties, including the formation of unusual large-diameter premicellar aggregation (Chen, Hu, & Fu, 2013).

Antibacterial Activity

Salman A. Khan (2017) synthesized a heterocyclic compound from chalcone and explored its antibacterial activity. The study found that the synthesized compound had better antibacterial properties compared to its precursor (Khan, 2017).

Potential Antirheumatic Activity

Kameo et al. (1996) investigated the antirheumatic activity of a related compound, KE-298, and found that its optical isomers displayed varying degrees of suppressive effects on rat adjuvant arthritis (Kameo, Takeshita, Yasuda, Matsumoto, & Tomisawa, 1996).

Safety and Hazards

The compound “4-Bromo-N-(4-methoxybenzyl)aniline” is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.